Cas no 79874-76-3 (Delmopinol)

Delmopinol structure
Delmopinol structure
Product Name:Delmopinol
CAS No:79874-76-3
MF:C16H33NO2
MW:271.438725233078
CID:564603
PubChem ID:57337
Update Time:2024-01-30

Delmopinol Chemical and Physical Properties

Names and Identifiers

    • 4-Morpholineethanol,3-(4-propylheptyl)-
    • DECAPINOL
    • Delmopinol
    • (+-)-3-(4-Propylheptyl)-4-morpholineethanol
    • (Rs)-2-(3-(4-propylheptyl)morpholino)ethanol
    • 3-(4-propyl-heptyl)-4-(2-hydroxyethyl)-morpholine
    • 4-Morpholineethanol,3-(4-propylheptyl)-,(-)
    • Decapinolum
    • Unii-dt67wl708f
    • 3-(4-Propylheptyl)-4-morpholineethanol (ACI)
    • (±)-Delmopinol
    • 2-[3-(4-Propylheptyl)morpholin-4-yl]ethanol
    • 3-(4-Propylheptyl)-4-(2-hydroxyethyl)morpholine
    • M 1650
    • 4-(2-hydroxyethyl)-3-(4-propylheptyl)morpholine
    • DT67WL708F
    • CHEBI:135122
    • FT-0700717
    • QSFOWAYMMZCQNF-UHFFFAOYSA-N
    • Q13571783
    • DELMOPINOL [WHO-DD]
    • 2-(3-(4-Propylheptyl)morpholino)ethanol hydrochloride
    • Delmopinolum [INN-Latin]
    • 2-[3-(4-Propylheptyl)morpholin-4-yl]ethan-1-ol
    • CHEMBL2104220
    • Delmopinol [INN]
    • DELMOPINOL [MI]
    • NS00124784
    • SCHEMBL120704
    • 79874-76-3
    • DTXSID10868552
    • Delmopinolum
    • delmopinol HCl
    • 4-Morpholineethanol, 3-(4-propylheptyl)-, (+-)-
    • (+/-)-3-(4-PROPYLHEPTYL)-4-MORPHOLINEETHANOL
    • Inchi: 1S/C16H33NO2/c1-3-6-15(7-4-2)8-5-9-16-14-19-13-11-17(16)10-12-18/h15-16,18H,3-14H2,1-2H3
    • InChI Key: QSFOWAYMMZCQNF-UHFFFAOYSA-N
    • SMILES: OCCN1C(CCCC(CCC)CCC)COCC1

Computed Properties

  • Exact Mass: 271.25100
  • Monoisotopic Mass: 271.251
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.7A^2
  • XLogP3: 4

Experimental Properties

  • Density: 0.924
  • Boiling Point: 374.6°C at 760 mmHg
  • Flash Point: 180.3°C
  • Refractive Index: 1.462
  • PSA: 32.70000
  • LogP: 3.00410

Delmopinol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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